Cas no 1353952-18-7 (2-Chloro-N-cyclopropyl-N-(3-methyl-thiophen-2-ylmethyl)-acetamide)

• Product Name: 2-Chloro-N-cyclopropyl-N-(3-methyl-thiophen-2-ylmethyl)-acetamide
• CAS No: 1353952-18-7
• MF: C₁₁H₁₄ClNOS
• MW: 243.752960681915
• CID: 2168256
• Update Time: 2025-10-31

2-Chloro-N-cyclopropyl-N-(3-methyl-thiophen-2-ylmethyl)-acetamide Chemical and Physical Properties

Names and Identifiers

• 2-Chloro-n-cyclopropyl-n-(3-methyl-thiophen-2-ylmethyl)-acetamide
• 2-Chloro-N-cyclopropyl-N-((3-methylthiophen-2-yl)methyl)acetamide
• AM92461
• 2-Chloro-N-cyclopropyl-N-(3-methylthiophen-2-ylmethyl)acetamide
• 2-Chloro-N-cyclopropyl-N-(3-methyl-thiophen-2-ylmethyl)-acetamide

• Inchi： 1S/C11H14ClNOS/c1-8-4-5-15-10(8)7-13(9-2-3-9)11(14)6-12/h4-5,9H,2-3,6-7H2,1H3
• InChI Key： STENETYZOOYPGN-UHFFFAOYSA-N
• SMILES： ClCC(N(CC1=C(C)C=CS1)C1CC1)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 245
• Topological Polar Surface Area: 48.6

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Heteroaromatic compounds Heteroaromatic compounds
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Heteroaromatic compounds

Additional information on 2-Chloro-N-cyclopropyl-N-(3-methyl-thiophen-2-ylmethyl)-acetamide

2-Chloro-N-cyclopropyl-N-(3-methyl-thiophen-2-ylmethyl)-acetamide (CAS No. 1353952-18-7)

The compound 2-Chloro-N-cyclopropyl-N-(3-methyl-thiophen-2-ylmethyl)-acetamide, identified by the CAS registry number 1353952-18-7, is a complex organic molecule with a diverse range of potential applications in the fields of chemistry and pharmacology. This compound has garnered significant attention due to its unique structural features and promising biological activities, as evidenced by recent research studies.

The molecular structure of this compound is characterized by a central acetamide group, which serves as a versatile scaffold for various functional groups. The presence of a chloro substituent at the second position of the acetamide group introduces electronic effects that can influence the compound's reactivity and bioavailability. Additionally, the molecule features a cyclopropyl group and a thiophene ring, both of which contribute to its structural complexity and potential for interaction with biological systems.

Recent studies have highlighted the importance of thiophene-containing compounds in drug discovery, particularly in the development of anti-inflammatory and anticancer agents. The thiophene ring in this compound is further substituted with a methyl group at the 3-position, which may enhance its stability and pharmacokinetic properties. The cyclopropyl group, on the other hand, is known for its ability to induce steric effects, potentially influencing the compound's binding affinity to target proteins.

In terms of synthesis, this compound can be prepared through a multi-step process involving nucleophilic acyl substitution and coupling reactions. Researchers have explored various synthetic pathways to optimize yield and purity, often employing catalytic methods such as palladium-catalyzed cross-couplings or enzymatic transformations. These advancements have significantly improved the scalability of the synthesis process, making it more amenable to large-scale production.

The biological evaluation of this compound has revealed intriguing results. In vitro assays have demonstrated its ability to inhibit key enzymes involved in inflammatory pathways, suggesting its potential as an anti-inflammatory agent. Furthermore, preliminary studies indicate that this compound may exhibit selective cytotoxicity against cancer cell lines, making it a promising candidate for anticancer drug development.

From an environmental perspective, understanding the fate and behavior of this compound in natural systems is crucial for assessing its ecological impact. Recent research has focused on determining its biodegradability under various environmental conditions, with findings suggesting that it undergoes microbial degradation under aerobic conditions. This information is essential for ensuring responsible use and disposal of the compound in industrial settings.

In conclusion, 2-Chloro-N-cyclopropyl-N-(3-methyl-thiophen-2-ylmethyl)-acetamide (CAS No. 1353952-18-7) represents a valuable addition to the arsenal of compounds being explored for therapeutic applications. Its unique structural features and promising biological activities position it as a key player in future drug discovery efforts. Continued research into its synthesis, mechanism of action, and environmental impact will undoubtedly shed further light on its potential benefits and challenges.